ADPS is a modified form of Adenosine 5'-triphosphate (ATP), a vital molecule in cellular energy transfer. The modification involves replacing one of the non-bridging oxygen atoms in the phosphate group with a sulfur atom. This alteration enhances the molecule's stability against degradation by enzymes called nucleases, making it a valuable tool in antisense oligonucleotide (ASO) research []. ASOs are short, single-stranded pieces of DNA designed to bind to specific complementary RNA sequences, thereby inhibiting their translation into proteins. By incorporating ADPS instead of natural phosphates in ASOs, researchers can improve their resistance to degradation, leading to longer-lasting and more potent therapeutic effects [].
The specific modification present in ADPS, the phosphorothioate group (PS), mimics certain naturally occurring modifications found in RNA molecules. These modifications can play crucial roles in various biological processes, including RNA stability, protein binding, and translation regulation []. By studying ADPS and its interactions with cellular machinery, researchers can gain insights into the functional significance of these naturally occurring RNA modifications and their potential roles in disease development [].
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